Cas no 1891660-52-8 (3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one)

• Product Name: 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one
• CAS No: 1891660-52-8
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 5793326
• PubChem ID: 117326574
• Update Time: 2025-10-29

3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1789903
• 3-amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one
• 1891660-52-8
• 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one

• Inchi： 1S/C11H14FNO3/c1-15-9-4-3-7(12)11(16-2)10(9)8(14)5-6-13/h3-4H,5-6,13H2,1-2H3
• InChI Key： OMNOUMJOOBCCSX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C(CCN)=O)OC

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one

3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one: A Comprehensive Overview

The compound 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one, identified by the CAS number 1891660-52-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its properties, synthesis, applications, and recent advancements in research.

The molecular structure of 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one comprises a propanone backbone with an amino group at the third position and a substituted phenyl group at the first position. The phenyl ring is further substituted with fluorine and two methoxy groups at the 3-, 2-, and 6-positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of such substituted aromatic compounds in drug discovery. The presence of electron-withdrawing groups like fluorine and electron-donating methoxy groups creates a balance in the electronic environment of the molecule, which can enhance its binding affinity to various biological targets. For instance, researchers have explored the potential of 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one as a lead compound in anti-cancer drug development. The amino group can act as a hydrogen bond donor, while the aromatic ring provides a platform for π-interactions with target proteins.

The synthesis of 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one involves a multi-step process that typically starts with the preparation of the substituted phenol derivative. The introduction of methoxy groups is achieved through nucleophilic aromatic substitution or other suitable methods. Subsequent steps involve ketone formation and amino group introduction, often utilizing reductive amination or other amine-forming reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product.

In terms of applications, 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one has shown promise in several areas. Its ability to act as both a hydrogen bond donor and acceptor makes it a valuable component in supramolecular chemistry. Additionally, its photophysical properties have been studied for potential use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one more accurately. Molecular docking studies have revealed that this compound could bind effectively to certain enzyme active sites, suggesting its potential as an inhibitor or modulator in therapeutic applications.

In conclusion, 3-Amino-1-(3-fluoro-2,6-dimethoxyphenyl)propan-1-one, with its unique structure and versatile properties, continues to be a subject of intense research interest. As new insights into its synthesis, biological activity, and applications emerge, this compound holds great promise for contributing to advancements in medicine and materials science.